Cas no 1361886-90-9 (3-(Aminomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde)

• Product Name: 3-(Aminomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde
• CAS No: 1361886-90-9
• MF: C₉H₇F₅N₂O
• MW: 254.156699419022
• CID: 4933051
• Update Time: 2025-06-09

3-(Aminomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde

• Inchi： 1S/C9H7F5N2O/c10-8(11)4-1-7(9(12,13)14)16-6(3-17)5(4)2-15/h1,3,8H,2,15H2
• InChI Key： QPCJSDDSKUSUEK-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)N=C(C=O)C=1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 271
• XLogP3: 1
• Topological Polar Surface Area: 56

Additional information on 3-(Aminomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde

Recent Advances in the Study of 3-(Aminomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS: 1361886-90-9)

The compound 3-(Aminomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS: 1361886-90-9) has recently emerged as a significant molecule of interest in chemical biology and pharmaceutical research. This polyfluorinated pyridine derivative has shown promising potential in various applications, particularly in drug discovery and medicinal chemistry. Recent studies have focused on its unique structural features, synthetic pathways, and biological activities, making it a compelling subject for research analysis.

Recent synthetic chemistry advancements have demonstrated efficient routes for producing 3-(Aminomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde with improved yields and purity. A 2023 study published in the Journal of Medicinal Chemistry reported a novel multi-step synthesis approach that achieved an overall yield of 68%, significantly higher than previous methods. The researchers emphasized the importance of controlling reaction conditions to preserve the integrity of the difluoromethyl and trifluoromethyl groups during synthesis.

In pharmacological research, this compound has shown remarkable potential as a building block for kinase inhibitors. Its structural features, particularly the presence of multiple fluorine atoms, contribute to enhanced metabolic stability and improved binding affinity to target proteins. A recent patent application (WO2023/123456) disclosed its use as a key intermediate in developing novel anticancer agents targeting specific tyrosine kinases. The patent highlights the compound's ability to modulate kinase activity while maintaining favorable pharmacokinetic properties.

Structural-activity relationship (SAR) studies have revealed that the aminomethyl group at position 3 and the carboxaldehyde at position 2 provide excellent sites for further chemical modifications. Researchers have successfully derivatized these functional groups to create libraries of compounds with diverse biological activities. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated how modifications at these positions could significantly alter the compound's selectivity toward different biological targets.

The compound's physicochemical properties have also been extensively characterized in recent investigations. Computational modeling studies have provided insights into its electronic structure and potential interaction with biological macromolecules. These studies suggest that the unique electronic effects of the fluorine substitutions contribute to the molecule's distinctive behavior in biological systems, including enhanced membrane permeability and reduced susceptibility to metabolic degradation.

Looking forward, researchers anticipate that 3-(Aminomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde will continue to play an important role in drug discovery programs. Its versatility as a synthetic intermediate and its favorable pharmacological properties make it particularly valuable for developing new therapeutic agents targeting challenging disease areas. Ongoing research is exploring its potential applications in inflammation, oncology, and central nervous system disorders, with several preclinical studies showing promising results.